molecular formula C8H13BrO3 B8562614 Ethyl 2-bromo-4-methyl-3-oxopentanoate CAS No. 81569-67-7

Ethyl 2-bromo-4-methyl-3-oxopentanoate

Cat. No.: B8562614
CAS No.: 81569-67-7
M. Wt: 237.09 g/mol
InChI Key: VVMHCJBHVSFZPC-UHFFFAOYSA-N
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Description

Ethyl 2-bromo-4-methyl-3-oxopentanoate is a useful research compound. Its molecular formula is C8H13BrO3 and its molecular weight is 237.09 g/mol. The purity is usually 95%.
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Properties

CAS No.

81569-67-7

Molecular Formula

C8H13BrO3

Molecular Weight

237.09 g/mol

IUPAC Name

ethyl 2-bromo-4-methyl-3-oxopentanoate

InChI

InChI=1S/C8H13BrO3/c1-4-12-8(11)6(9)7(10)5(2)3/h5-6H,4H2,1-3H3

InChI Key

VVMHCJBHVSFZPC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C(=O)C(C)C)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a suspension of sodium acetate (1.9 g) in glacial acetic acid (15 ml) was added 4-methyl-3-oxo-pentanoic acid ethyl ester (2 g) and the reaction mixture cooled to 10° C. Bromine (0.7 ml) was then added dropwise. The resulting solution was allowed to warm to room temperature and stirred for 1 h. The reaction was complete (by TLC) and was concentrated in vacuum affording 3.8 g crude ethyl product which was used directly in the next synthetic step.
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Synthesis routes and methods II

Procedure details

To a 0° C. solution of ethyl 4-methyl-3-oxopentanoate (5.0 mL, 31 mmol) in water (20 mL) was added bromine (16 mL, 31.3 mmol) via syringe pump (0.5 hour). The mixture was stirred at 0° C. for 0.5 hour. The solution was extracted with EtOAc (3×20 mL). The organic extracts were combined, extracted with brine (2×60 mL), dried over MgSO4, filtered, evaporated, and dried in vacuo, affording ethyl 2-bromo-4-methyl-3-oxopentanoate (6.0 g, 82% yield). The product was used without further purification.
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16 mL
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